Cas no 438018-47-4 (6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one)

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one is a synthetic chromen-4-one derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a fluorinated phenoxy group and a hydroxyl substituent, which may enhance binding affinity and solubility in biological systems. The ethyl and methyl groups contribute to steric and electronic modulation, influencing its reactivity and interaction with target molecules. This compound is of interest for its possible role as an intermediate in the synthesis of pharmacologically active agents, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structural modifications, making it a valuable scaffold for exploratory research.
6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one structure
438018-47-4 structure
Product Name:6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one
CAS No:438018-47-4
MF:C18H15FO4
MW:314.307708978653
CID:6628963
PubChem ID:5415784
Update Time:2025-06-07

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 6-ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methyl-
    • Enamine_001477
    • EN300-03256
    • Oprea1_497448
    • 6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one
    • Z56801945
    • AKOS000122648
    • 6-ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methylchromen-4-one
    • 438018-47-4
    • HMS1398D03
    • 6-ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methyl-4H-chromen-4-one
    • CS-0348671
    • Inchi: 1S/C18H15FO4/c1-3-11-8-14-16(9-15(11)20)22-10(2)18(17(14)21)23-13-6-4-12(19)5-7-13/h4-9,20H,3H2,1-2H3
    • InChI Key: LFGYUSXURMHGND-UHFFFAOYSA-N
    • SMILES: C1(C)OC2=CC(O)=C(CC)C=C2C(=O)C=1OC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 314.09543712g/mol
  • Monoisotopic Mass: 314.09543712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.320±0.06 g/cm3(Predicted)
  • Boiling Point: 459.9±45.0 °C(Predicted)
  • pka: 7.51±0.40(Predicted)

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
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1PlusChem
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1PlusChem
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1PlusChem
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1419341-100mg
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